2-Acetyl-4-methylphenyl benzoate
Description
2-Acetyl-4-methylphenyl benzoate is an ester . It is structurally similar to phenyl benzoate and 4-methoxyphenyl benzoate . The dihedral angle between the phenyl and benzene rings in 4-methylphenyl benzoate is 60.17 (7)° .
Molecular Structure Analysis
The molecular formula of 2-Acetyl-4-methylphenyl benzoate is C16H14O3 . Its molecular weight is 254.28 . The structure of 2-Acetyl-4-methylphenyl benzoate is similar to that of phenyl benzoate and 4-methoxyphenyl benzoate .Scientific Research Applications
Scientific Research Applications of 2-Acetyl-4-methylphenyl benzoate
Chemical Reactions and Rearrangements :
- 2-Acetyl-4-methylphenyl benzoate is involved in various chemical reactions, including retro-Fries rearrangements. The compound undergoes rapid acyl migration to form 4-methylphenyl benzoate, showcasing its reactivity and potential utility in organic synthesis (Jackson & Waring, 1990).
Synthesis and Characterization :
- The compound is significant in the synthesis and characterization of various chemicals. For instance, it's used in the preparation of various 2-(2-methylphenyl)-2-oxoethyl acetates from aromatic ketones (Chen, Ren, Zhang, & Zhang, 2016).
Pharmacological Studies :
- While focusing on non-drug applications, the compound plays a role in pharmacological research. Studies on 2-(4-Aminophenyl)benzothiazoles, which are structurally related, show potent antitumor activity, indicating the significance of such compounds in medical research (Chua et al., 1999).
Catalysis Research :
- In catalysis research, derivatives of 2-Acetyl-4-methylphenyl benzoate are involved in the synthesis of various heterocyclic systems. This showcases its role in facilitating chemical reactions, an area crucial in material science and industrial chemistry (Selič, Grdadolnik, & Stanovnik, 1997).
Physical Chemistry Applications :
- The compound's derivatives are studied for their physico-chemical properties, like lipophilicity and surface activity. This is important in understanding the compound's behavior in different environments, which is crucial in the formulation of various chemical products (Stankovicová et al., 2014).
properties
IUPAC Name |
(2-acetyl-4-methylphenyl) benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c1-11-8-9-15(14(10-11)12(2)17)19-16(18)13-6-4-3-5-7-13/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGQFJFUZNHFWEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetyl-4-methylphenyl benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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